Cas no 167538-18-3 (4-Isoxazolecarboxamide,5-methyl-N-2-propyn-1-yl-)

• Product Name: 4-Isoxazolecarboxamide,5-methyl-N-2-propyn-1-yl-
• CAS No: 167538-18-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 110959
• PubChem ID: 45099252
• Update Time: 2025-04-18

4-Isoxazolecarboxamide,5-methyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide,5-methyl-N-2-propyn-1-yl-
• 4-Isoxazolecarboxamide,5-methyl-N-2-propynyl-(9CI)
• 167538-18-3
• AKOS009127925
• 5-Methyl-N-(prop-2-yn-1-yl)isoxazole-4-carboxamide
• SCHEMBL9395512

• Inchi： 1S/C8H8N2O2/c1-3-4-9-8(11)7-5-10-12-6(7)2/h1,5H,4H2,2H3,(H,9,11)
• InChI Key： HEHBVCFXGCXEQM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(NCC#C)=O

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13